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Cat. No.: B165688 Get Quote

Application Notes and Protocols for 4-Decyne
Introduction
4-Decyne (CAS No. 2384-86-3) is an internal alkyne with the molecular formula C10H18.[1][2]

It is a colorless liquid at room temperature and is insoluble in water but soluble in non-polar

organic solvents like ether and benzene.[1][2] Due to the reactivity of its carbon-carbon triple

bond, 4-decyne serves as a valuable intermediate in organic synthesis, particularly for

constructing complex molecules in materials science and pharmaceutical development.[1][2]

These application notes provide detailed procedures and safety information for the proper

handling and storage of 4-decyne in a laboratory setting. Adherence to these protocols is

critical to ensure the safety of laboratory personnel and the integrity of the research.

Hazard Identification and Risk Assessment
4-Decyne is a flammable liquid and presents several potential hazards.[1][3]

Flammability: The compound is flammable, with a flash point of 52°C.[1][3][4] Vapors may

form explosive mixtures with air and can travel to an ignition source and flash back.[5][6][7] It

is classified under UN ID 3295, Hazard Class 3.[1]

Health Hazards: 4-Decyne is considered irritating.[1] Direct contact with the skin or eyes

should be avoided, as should inhalation of its vapor.[1] While specific toxicity data for 4-
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decyne is limited, related alkynes can cause symptoms of overexposure such as headache,

dizziness, tiredness, nausea, and vomiting upon inhalation.[6][7]

Reactivity: It is incompatible with strong oxidizing agents.[5][7] The material is also noted to

be moisture-sensitive in some safety data sheets for similar compounds.[7]

Physicochemical Data
The following table summarizes the key quantitative properties of 4-decyne.

Property Value Source(s)

Molecular Formula C10H18 [1][4][8]

Molar Mass 138.25 g/mol [1][4][9]

Appearance Colorless liquid [1][2]

Boiling Point
~206-208 °C (at 760 mmHg)

75-76 °C (at 20 mmHg)
[1][9]

Melting Point -58.49 °C (estimate) [1][4][9]

Density 0.772 g/cm³ [1][4][9]

Flash Point 52 °C [1][3][4]

Vapor Pressure 1.28 mmHg at 25 °C [1][3]

Water Solubility Insoluble [1][2][4]

Refractive Index 1.4340 [1][4]

Experimental Protocols
Protocol for Receiving and Storing 4-Decyne

Inspection: Upon receipt, inspect the container for any signs of damage or leakage. Wear

appropriate Personal Protective Equipment (PPE), including safety glasses and chemical-

resistant gloves.
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Labeling: Ensure the container is clearly labeled with the chemical name, CAS number, and

all relevant hazard pictograms.

Storage Location: Store the container in a designated, well-ventilated, cool, and dry area

designated for flammable liquids.[3][5][6] The storage area should be kept locked.[3]

Incompatible Materials: Store 4-decyne away from strong oxidizing agents and sources of

heat, sparks, or open flames.[3][5][7]

Container Integrity: Keep the container tightly closed to prevent the escape of vapors and

potential contamination.[3][6] Use of an inert gas atmosphere (e.g., nitrogen or argon) is

recommended for long-term storage to prevent degradation.

Protocol for General Handling of 4-Decyne
Ventilation: All handling procedures must be conducted in a properly functioning chemical

fume hood to avoid inhalation of vapors.[3][5]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.[1][3]

Hand Protection: Wear chemical-impermeable gloves (e.g., nitrile).[3]

Body Protection: Wear a flame-retardant lab coat and closed-toe shoes.

Ignition Sources: Eliminate all potential ignition sources from the work area, including open

flames, hot surfaces, and sparks.[3][5][6]

Equipment: Use only non-sparking tools and explosion-proof equipment when handling 4-
decyne.[3][5][6] All equipment, including containers and receiving vessels, must be properly

grounded and bonded to prevent static discharge.[3][5][6]

Transferring: When transferring the liquid, pour slowly to minimize splashing and vapor

generation.

Heating: If heating is required, use a controlled heating source such as a heating mantle or

an oil bath. Do not heat directly on a hot plate.
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Emergency Spill Response Protocol
Evacuation: Immediately evacuate all non-essential personnel from the spill area.

Ventilation and Ignition Control: Ensure the area is well-ventilated and remove all sources of

ignition.[3]

Containment: Prevent the spill from spreading or entering drains.[3]

Absorption: For small spills, use a non-combustible, inert absorbent material such as sand,

silica gel, or universal binder to soak up the liquid.[5]

Collection: Carefully collect the absorbed material using non-sparking tools and place it into

a suitable, labeled, and closed container for disposal.[3][5]

Decontamination: Clean the spill area thoroughly with an appropriate solvent, followed by

soap and water.

Reporting: Report the incident to the laboratory supervisor and follow institutional protocols

for chemical spills.

First Aid Procedures
Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. If

not breathing, give artificial respiration. Seek immediate medical attention.[3]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area

with soap and plenty of water for at least 15 minutes. Seek medical attention if irritation

develops or persists.[3][6]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Remove contact lenses if present and easy to do. Seek immediate medical

attention.[3][6]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Call a physician or Poison Control Center immediately.[3]

[6]
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Waste Disposal Protocol
Containerization: All 4-decyne waste, including contaminated absorbent materials, must be

collected in a clearly labeled, sealed, and appropriate waste container.

Segregation: Do not mix 4-decyne waste with other incompatible waste streams.

Disposal: Dispose of the chemical waste through an approved hazardous waste disposal

facility, in accordance with all local, state, and federal regulations.[3][6][7]

Visualized Workflows and Relationships
The following diagrams illustrate key safety workflows and chemical relationships for 4-decyne.
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Safe Handling Workflow for 4-Decyne

Start: Obtain 4-Decyne

1. Receive & Inspect
Container

2. Store in Flammable Cabinet
(Cool, Dry, Ventilated)

3. Prepare for Handling
(Fume Hood, PPE, Grounding)

4. Perform Experiment
(Use Non-Sparking Tools)

Spill Occurs

No

Execute Spill Protocol

Yes

5. Collect Waste

No

6. Dispose via HazWaste
Program

End

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 4-decyne.
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Chemical Incompatibility Diagram

4-Decyne

Strong Oxidizing
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Violent Reaction
Fire Hazard

Heat, Sparks,
Open Flames
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Explosion Hazard

Click to download full resolution via product page

Caption: Incompatible materials and conditions for 4-decyne.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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